1-Butoxy-4-chlorobutane

• CAS No.: 4161-25-5
• Molecular Formula: C8H17ClO
• Molecular Weight: 164.67 g/mol
• IUPAC Name: 1-butoxy-4-chlorobutane
• InChI: InChI=1S/C8H17ClO/c1-2-3-7-10-8-5-4-6-9/h2-8H2,1H3
• InChI Key: IJEMZYKPFZPVAV-UHFFFAOYSA-N
• Canonical SMILES: CCCCOCCCCCl

Description

1-Butoxy-4-chlorobutane (C₈H₁₇ClO) is an ether-containing haloalkane with a butoxy group (-O-C₄H₉) at position 1 and a chlorine atom at position 4 of a butane backbone. It is likely synthesized via nucleophilic substitution or etherification reactions, similar to methods used for compounds like 1-chloro-4-methoxybutane . The butoxy group enhances lipophilicity, making it less polar and more soluble in organic solvents compared to shorter-chain analogs.

Comparison with Similar Compounds

Structural and Molecular Properties

The table below compares key molecular parameters of 1-butoxy-4-chlorobutane with structurally related compounds:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	CAS Number (if available)
This compound	C₈H₁₇ClO	164.45	Butoxy (-OC₄H₉), Chloro	N/A (inferred)
1-Chloro-4-methoxybutane	C₅H₁₁ClO	122.59	Methoxy (-OCH₃), Chloro	17913-18-7
1-Bromo-4-chlorobutane	C₄H₈BrCl	171.35	Bromo, Chloro	533-31-3
1-Chloro-4-allyloxybutane	C₇H₁₃ClO	148.45	Allyloxy (-O-CH₂CH=CH₂), Chloro	61295-52-1

Key Observations :

• Molecular Weight : The butoxy derivative has the highest molecular weight due to its extended alkyl chain, followed by the bromo-chloro analog (C₄H₈BrCl).
• Substituent Effects : The butoxy group increases steric hindrance and reduces polarity compared to smaller substituents like methoxy or allyloxy.

Physical Properties and Solubility

• Boiling Points :
  • Longer alkyl chains (e.g., butoxy) increase boiling points due to stronger van der Waals forces. For example, 1-chloro-4-methoxybutane (bp ~140–150°C, estimated) likely has a lower boiling point than this compound (bp >180°C, inferred) .
• Solubility: Methoxy and allyloxy derivatives exhibit moderate solubility in polar solvents like methanol, whereas the butoxy analog is more lipophilic and preferentially dissolves in nonpolar solvents (e.g., hexane) .